Cas no 116-64-3 (2-Naphthalenesulfonamide,4-hydroxy-)

• Product Name: 2-Naphthalenesulfonamide,4-hydroxy-
• CAS No: 116-64-3
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 191497
• PubChem ID: 67004
• Update Time: 2025-04-19

2-Naphthalenesulfonamide,4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonamide,4-hydroxy-
• 4-hydroxynaphthalene-2-sulfonamide
• 4-hydroxynaphthalene-2-sulphonamide
• 1-naphthol-3-sulphonamide
• 1-Hydroxy-3-naphthalenesulfonamide
• 4-Hydroxy-2-naphthalenesulfonamide
• NS00023760
• SCHEMBL1804273
• SR-01000198645-1
• 2-Naphthalenesulfonamide, 4-hydroxy-
• Oprea1_494839
• SR-01000198645
• CBDivE_007399
• DTXSID2059435
• AB00075326-01
• 116-64-3
• EINECS 204-148-9

• Inchi： 1S/C10H9NO3S/c11-15(13,14)8-5-7-3-1-2-4-9(7)10(12)6-8/h1-6,12H,(H2,11,13,14)
• InChI Key： UVUPYJHRUARFIM-UHFFFAOYSA-N
• SMILES： S(C1C=C(C2C=CC=CC=2C=1)O)(N)(=O)=O

Computed Properties

• Exact Mass: 223.03037
• Monoisotopic Mass: 223.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• PSA: 80.39